Cas no 848661-26-7 (2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide
• CAS No: 848661-26-7
• MF: C₁₇H₁₇Cl₂NO₃
• MW: 354.227782964706
• CID: 5671295
• PubChem ID: 4803454
• Update Time: 2025-06-13

2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[(3-methoxyphenyl)methyl]propanamide
• EN300-26866680
• Z29365240
• SCHEMBL14644193
• AKOS016863831
• AKOS001120035
• 848661-26-7
• CHEMBL3398065
• 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide

• Inchi： 1S/C17H17Cl2NO3/c1-11(23-16-7-6-13(18)9-15(16)19)17(21)20-10-12-4-3-5-14(8-12)22-2/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key： IFNRSNFMJNDWGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(NCC1C=CC=C(C=1)OC)=O)Cl

Computed Properties

• Exact Mass: 353.0585488g/mol
• Monoisotopic Mass: 353.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide

Comprehensive Overview of 2-(2,4-Dichlorophenoxy)-N-(3-Methoxyphenyl)Methylpropanamide (CAS No. 848661-26-7)

2-(2,4-Dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide, with the CAS number 848661-26-7, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique structural features, combines a dichlorophenoxy moiety with a methoxyphenyl group, making it a subject of interest for its potential applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for innovative solutions in crop protection and bioactive molecule development.

The molecular structure of 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide includes a propanamide backbone, which is pivotal for its interactions with biological targets. The presence of 2,4-dichlorophenoxy and 3-methoxyphenyl groups enhances its stability and reactivity, making it a candidate for further study in synthetic chemistry. Recent trends in green chemistry and sustainable agriculture have amplified the focus on such compounds, as they may offer environmentally friendly alternatives to traditional agrochemicals.

One of the key areas of interest for CAS 848661-26-7 is its potential role in plant growth regulation. With the global push toward food security and climate-resilient crops, compounds like this are being evaluated for their ability to modulate plant physiological processes. Questions such as "How does 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide affect root development?" or "What are the synthetic pathways for this compound?" are frequently searched, reflecting the curiosity of researchers and industry stakeholders.

In the pharmaceutical domain, the methoxyphenyl and dichlorophenoxy functionalities of this compound suggest possible bioactivity, sparking investigations into its drug-like properties. The rise of computational chemistry and AI-driven drug discovery has further accelerated the exploration of such molecules, with studies focusing on their binding affinities and metabolic stability. This aligns with the broader trend of leveraging machine learning to identify novel compounds for therapeutic applications.

From a synthetic perspective, the preparation of 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide involves multi-step organic reactions, often requiring catalysts and optimized conditions to achieve high yields. The compound's solubility and stability under various pH conditions are also critical parameters for its practical use. These aspects are frequently discussed in academic forums and patent literature, highlighting the compound's versatility.

Environmental and safety considerations are paramount when working with CAS 848661-26-7. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly in light of the increasing emphasis on eco-friendly chemicals.

In conclusion, 2-(2,4-dichlorophenoxy)-N-(3-methoxyphenyl)methylpropanamide (CAS No. 848661-26-7) represents a fascinating intersection of agrochemical and pharmaceutical potential. Its structural complexity and functional diversity make it a valuable subject for further research, particularly in the context of sustainable development and innovative therapeutics. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.